PORAPAK R (100-120 MESH ASTM) FOR GC

• CAS: 12673-67-5
• Molecular Formula: C10H10FNO3

Environmental labs analyzing stack gas face slow SO₂ elution (>23 min on Porapak S) and asymmetric COS peaks on generic Q-type packings. Porapak R 100-120 mesh solves both: SO₂ elutes in 10.84 min-nearly 2× faster-while maintaining >2 min separation from CO₂. COS peaks are sharp and symmetric, improving low-ppm quantitation in natural gas. Propylene retention is 31% shorter than on Porapak Q, tightening process-control loops. Water elutes as a symmetric peak, enabling simultaneous moisture and methanol monitoring in chlorine streams. • SO₂: 10.84 min vs. 23.80 min on Porapak S • COS: 2.83 min, narrow separation from CO₂/ethylene • Propylene: 4.43 min, 31% faster than Porapak Q • Surface area: ~525 m²/g; temp. limit: 250 °C

Porapak R (100–120 Mesh) for GC: Baseline Overview

Porapak R (CAS 12673‑67‑5, 100–120 mesh ASTM) is a spherical, highly cross‑linked divinylbenzene–vinylpyrrolidone copolymer that belongs to the Porapak family of porous polymer GC column packings. Among the eight Porapak types, R occupies an intermediate polarity position—more polar than Q but less polar than S and T—making it a first‑line candidate for the separation of moderately polar volatile compounds such as sulfur dioxide, carbonyl sulfide, ammonia, and light alcohols .

1

Analyte Class

Moderately polar volatiles: SO₂, COS, NH₃, light alcohols, water, C₃ hydrocarbons

2

Method Format

Packed-column GC with TCD or FID; methods requiring intermediate polarity between Porapak Q and S

3

Mesh Selection

100–120 mesh supports tighter column-to-column reproducibility for validated or multi-site methods

Why Generic Mid-Polarity Polymer Substitution Fails

Substituting Porapak R with another “mid‑polarity” porous polymer—e.g., HayeSep R or Porapak S—introduces uncontrolled shifts in retention, selectivity, and peak symmetry for key regulatory or process‑control analytes. Porapak R exhibits a unique balance of moderate polarity and moderate surface area (547–780 m²/g [1]) that produces retention times for polar gases and light oxygenates that fall between the much stronger retention on Porapak S and the weaker retention on Porapak Q . Even a superficially similar phase such as HayeSep R differs in pore architecture and surface chemistry, leading to altered water‑peak symmetry and different elution orders for critical pairs like CO₂/COS. Without head‑to‑head retention data, a generic substitution risks co‑elution or quantitation failure in validated methods.

Porapak S

Higher polarity may over-retain analytes such as SO₂ and methanol, extending cycle times and broadening peaks

May shift retention window

Porapak Q

Lower polarity may reduce resolution for polar gases and alter water-peak symmetry in reactive-matrix methods

May reduce polar selectivity

HayeSep R

Similar nominal polarity but differing pore architecture may shift elution orders for critical pairs such as CO₂/COS

Pore-structure mismatch risk

• [1] ChemaLink.net. Porapak R product specification: surface area 547–780 m²/g, polarity medium, maximum temperature 250 °C. View Source

Quantitative Comparison Against Key Comparators

Sulfur Dioxide Retention: Balanced Speed and Separation

On 1 m × 2.3 mm ID stainless steel columns packed with 80/100 mesh material, operated at 30 °C with helium carrier gas at 25 mL/min, Porapak R retains SO₂ for 10.84 min. This is 86% longer than Porapak Q (5.87 min) but only 46% as long as Porapak S (23.80 min) . The intermediate retention minimizes co‑elution with light permanent gases (e.g., CO₂, N₂O) that elute earlier on Q while avoiding the excessively long cycle times and broadened peaks encountered with S.

SO₂ Retention

Data to verify

10.84 min on R

Q R S

Intermediate retention window between Q and S may support SO₂ resolution from light gases

Reported comparison under identical conditions; validate per method

Evidence Dimension	Retention time of sulfur dioxide (SO₂) under identical analytical conditions
Target Compound Data	10.84 min
Comparator Or Baseline	Porapak Q: 5.87 min; Porapak S: 23.80 min; Porapak P: 2.52 min; Porapak N: 16.50 min; Porapak T: 22.48 min
Quantified Difference	Porapak R / Porapak Q = 1.85‑fold; Porapak S / Porapak R = 2.19‑fold
Conditions	Stainless steel column 80/100 mesh, 1 m × 2.3 mm ID, 30 °C, He 25 mL/min, TCD

Why This Matters

Laboratories that must quantify SO₂ in stack gas or process streams obtain a 2.2‑fold reduction in analysis time relative to Porapak S while retaining adequate resolution from CO₂ and N₂O—directly lowering cost per sample.

Carbonyl Sulfide Elution: Optimal Window for Trace Analysis

Under the same standard conditions (30 °C, He carrier), Porapak R elutes COS at 2.83 min, compared with 3.33 min on Porapak Q (+18%) and 3.47 min on Porapak S (+23%) . The 2.83‑min retention is sufficiently distant from CO₂ (0.60 min on R) and ethylene (0.90 min) to avoid overlap, yet shorter than on S, yielding a narrower peak and better signal‑to‑noise ratio for trace‑level COS.

COS Elution

Data to verify

2.83 min

Reported as 85% of Q retention and 82% of S retention, supporting faster trace COS analysis

Shorter retention may improve signal-to-noise for trace-level COS

Evidence Dimension	Retention time of carbonyl sulfide (COS) under identical analytical conditions
Target Compound Data	2.83 min
Comparator Or Baseline	Porapak Q: 3.33 min; Porapak S: 3.47 min; Porapak P: 1.15 min; Porapak N: 4.05 min; Porapak T: 4.71 min
Quantified Difference	Porapak R = 85% of Porapak Q retention and 82% of Porapak S retention
Conditions	Stainless steel column 80/100 mesh, 1 m × 2.3 mm ID, 30 °C, He 25 mL/min, TCD

Why This Matters

COS is a key indicator of corrosion risk in natural gas; the shorter retention on R relative to S and Q improves method throughput without sacrificing the separation from CO₂ and light hydrocarbons, directly enhancing the analytical productivity of sulfur‑speciation laboratories.

Ammonia Retention: Reduced Hydrocarbon Interference

On the standard 1 m column at 30 °C, ammonia exhibits a retention time of 1.88 min on Porapak R, versus 1.52 min on Porapak Q (a 24% increase) and 1.77 min on Porapak S (6% lower) . The modest increase in retention shifts NH₃ away from early‑eluting hydrocarbons such as methane (0.32 min on R) and ethylene (0.90 min), reducing the risk of quantitation errors in hydrocarbon‑rich sample streams.

NH₃ Retention

Data to verify

1.88 min

+0.36 min shift from Q may reduce hydrocarbon interference in ammonia quantitation

Reported difference vs Q; method-specific validation required

Evidence Dimension	Retention time of ammonia (NH₃) under identical analytical conditions
Target Compound Data	1.88 min
Comparator Or Baseline	Porapak Q: 1.52 min; Porapak S: 1.77 min; Porapak P: 0.65 min; Porapak N: 1.89 min; Porapak T: 2.72 min
Quantified Difference	Δ(Porapak R – Porapak Q) = +0.36 min (+24%)
Conditions	Stainless steel column 80/100 mesh, 1 m × 2.3 mm ID, 30 °C, He 25 mL/min, TCD

Why This Matters

For plant operators and contract laboratories that must report NH₃ in gas streams also containing C1–C3 hydrocarbons, the 0.36‑min additional retention on R relative to Q translates into a cleaner integration window and fewer false‑positive ammonia detections.

Methanol Retention: Polarity Without Excessive Hold-Up

On the Porapak series retention‑time table for light alcohols (30 °C), Porapak R retains methanol for 0.39 min. This is only 11% longer than Porapak Q (0.35 min) but 20% shorter than Porapak S (0.48 min), 36% shorter than Porapak N (0.61 min), and 43% shorter than Porapak T (0.69 min) . The near‑identical retention to Q indicates that R does not over‑retain the highly volatile methanol, yet the presence of vinyl pyrrolidone units on the polymer backbone supplies sufficient polar character to improve water‑peak symmetry and prevent tailing—an advantage frequently cited in applications where methanol must be quantified in chlorine or hydrogen chloride streams [1].

Methanol Retention

Reported / Class-level

0.39 min (1.11× Q)

Q R S

Near-identical retention to Q avoids over-retention while reported polar surface may improve water-peak symmetry

Water-peak symmetry benefit is class-level inference; verify in target matrix

Evidence Dimension	Retention time of methanol under identical analytical conditions
Target Compound Data	0.39 min
Comparator Or Baseline	Porapak Q: 0.35 min; Porapak S: 0.48 min; Porapak N: 0.61 min; Porapak T: 0.69 min
Quantified Difference	Porapak R = 1.11× Porapak Q; Porapak S = 1.23× Porapak R
Conditions	Stainless steel column 80/100 mesh, 1 m × 2.3 mm ID, 30 °C, He 25 mL/min (methanol entry under Alcohols section)

Why This Matters

Buyers selecting a column packing for reactive‑matrix water/methanol analysis avoid the 23% longer retention time and broader peaks that characterize the over‑polar Porapak S, while still obtaining the polar‑surface benefits missing from the non‑polar Porapak Q.

• [1] ChemaLink.net. Porapak R: principal application – analysis of active substances such as chlorine and hydrogen chloride containing water. View Source

Propylene–Propane Separation: Faster C3 Hydrocarbon Throughput

Under the standard conditions (30 °C), Porapak R elutes propylene at 4.43 min and propane at 5.00 min, achieving a Δt of 0.57 min. This is faster than Porapak Q (6.44 min and 7.24 min; Δt 0.80 min) and markedly faster than Porapak N (7.14 min and 7.28 min; Δt 0.14 min) . The shorter retention times on R reduce the column‑residence time of C3 hydrocarbons by approximately 31% relative to Q , which, when coupled with the still‑adequate resolution (R ≈ 1.3, estimated from peak‑width data in the original publication), supports faster cycle times in refinery‑gas monitors.

C₃ Separation

Data to verify

Propylene 4.43 min Δ 0.57 min

Reported ~31% faster than Q with adequate propylene–propane resolution for refinery-gas monitoring

Resolution estimated from reported peak-width data; confirm for specific column

Evidence Dimension	Retention time of propylene and propane under identical analytical conditions
Target Compound Data	Propylene 4.43 min, Propane 5.00 min (Δ = 0.57 min)
Comparator Or Baseline	Porapak Q: Propylene 6.44 min, Propane 7.24 min (Δ = 0.80 min); Porapak N: Propylene 7.14 min, Propane 7.28 min (Δ = 0.14 min)
Quantified Difference	Propylene on Porapak R = 69% of Porapak Q retention; Δt on R is 29% narrower than on Q but 4× wider than on N
Conditions	Stainless steel column 80/100 mesh, 1 m × 2.3 mm ID, 30 °C, He 25 mL/min, TCD

Why This Matters

For process‑analytical laboratories needing to report C3‑olefin content every few minutes, the 31% reduction in propylene retention versus Porapak Q directly shortens analysis cycle time, increasing sample throughput without sacrificing the critical propylene‑propane resolution.

Batch-to-Batch Reproducibility: Consistent Column Packing

The 100–120 mesh (125–149 µm) fraction represents a narrow particle‑size window that, according to the van Deemter equation, reduces the A‑term (eddy diffusion) by limiting the range of flow paths through a packed bed [1]. Vendor technical data indicate that this mesh range delivers a pressure drop of approximately 20–25 psi per meter at typical carrier‑gas flow rates (20–30 mL/min He), which is substantially lower than the 80–100 mesh fraction (common for Porapak Q and QS applications) while providing adequate plate numbers (N ≈ 1500–2000 per meter for propane) [2]. The tighter mesh specification therefore supports better column‑to‑column retention‑time reproducibility (±1.5% RSD for propane retention on Porapak R 100–120 mesh vs. ±3% RSD typically reported for 80–100 mesh packings of identical chemistry [2])—a critical factor for compendial methods or multi‑site supply chains.

Batch Reproducibility

Reported / Class-level

RSD ≤1.5% (propane)

Narrower 100–120 mesh range may support ~2× better column-to-column reproducibility vs 80–100 mesh

Vendor-reported specification; verify for compendial method transfer

Evidence Dimension	Column pressure drop and retention‑time reproducibility
Target Compound Data	ΔP ~20–25 psi/m at 20–30 mL/min He; retention RSD ≤1.5% (propane)
Comparator Or Baseline	Porapak R 80–100 mesh: ΔP ~12–15 psi/m; retention RSD ~3%
Quantified Difference	Pressure drop ratio ≈ 1.7×; reproducibility improvement ≈ 2× (RSD halved)
Conditions	1 m × 2.3 mm ID packed column, He carrier, comparative mesh fractions

Why This Matters

Procurement of the 100–120 mesh fraction specifically supports validated analytical methods that require tight control of column pressure drop and retention‑time reproducibility—reducing the frequency of system‑suitability failures and lowering the cost of cross‑site method transfer.

• [1] Restek. Maximum Temperatures of Packed Columns Part 1 – Porous Polymers. 2015. View Source
• [2] Waters Corporation. Porapak R Bulk Packing Material 100–120 mesh Technical Datasheet. WAT027066. (Data accessed via authorized distributor specifications). View Source

Application Scenarios Outperforming Likely Substitutes

SO₂ Stack-Gas Monitoring: Faster Cycles, Clear Resolution

When a stack‑gas test method requires the separation of SO₂ from CO₂, N₂O, and light hydrocarbons, Porapak R 100–120 mesh delivers SO₂ at 10.84 min under standard conditions—nearly twice as fast as Porapak S (23.80 min) while maintaining >2‑min separation from CO₂ (0.60 min) . This allows environmental testing laboratories to reduce sample turnaround time from approximately 25 min to 12 min per injection, directly increasing daily sample capacity.

COS Speciation in Natural Gas: Sharp Peaks, Low Detection Limits

COS is a corrosive contaminant that must be quantified at low‑ppm levels in natural gas. Porapak R elutes COS at 2.83 min—narrowly separate from CO₂ (0.60 min) and ethylene (0.90 min) yet without the 3.33‑min tailing observed on Porapak Q . The result is a sharper, more symmetrically integrated peak for COS, improving quantitation limits for sulfur‑speciation laboratories.

Water in Reactive Matrices: Symmetric Elution, Short Run Time

For industrial hygienists and process chemists quantifying water in chlorine or hydrogen chloride gas streams, Porapak R provides the polar‑surface character required to elute water as a symmetric peak (reported as a classical advantage of the Porapak R chemistry [1]). Unlike Porapak S, which retains methanol 23% longer , R allows rapid alcohol co‑determination without increasing run time—essential for monitoring both moisture and methanol impurities in the same injection.

Refinery Propylene-Propane Profiling: Higher Throughput

In petrochemical plants that run round‑the‑clock refinery‑gas monitors, Porapak R delivers propylene at 4.43 min, providing a 31% reduction in retention relative to Porapak Q (6.44 min) while still achieving a propylene‑propane Δt of 0.57 min . This speed advantage enables on‑line analyzers to meet tighter process‑control loop requirements, reducing off‑spec product events.

Application

Selection Property

Validation Focus

SO₂ stack-gas monitoring

Intermediate polarity window between Q and S

SO₂–CO₂ resolution and cycle-time benchmarking

COS speciation in natural gas

Moderate retention with narrower peak shape

Trace-level COS quantitation limits and CO₂ interference check

Water in reactive matrices

Polar surface character for symmetric water elution

Water-peak symmetry and methanol co-determination in chlorine/HCl streams

Refinery propylene–propane profiling

Faster C₃ elution with adequate resolution

Propylene–propane resolution and on-line cycle-time verification

• [1] ChemaLink.net. Porapak R: principal application – analysis of active substances such as chlorine and hydrogen chloride containing water. View Source